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Cat. No.: B1666156

For Researchers, Scientists, and Drug Development Professionals

Introduction

Averantin is a polyhydroxyanthraquinone, a class of organic compounds characterized by their
anthraquinone core structure with multiple hydroxyl group substitutions. It is a known mycotoxin
and a crucial intermediate in the biosynthetic pathway of aflatoxin B1, one of the most potent
naturally occurring carcinogens.[1][2][3] Produced by certain species of Aspergillus, such as
Aspergillus parasiticus and Aspergillus versicolor, averantin's role as a precursor makes it a
significant subject of study in toxicology, mycology, and biochemistry.[4][5] Understanding its
physical and chemical properties is fundamental for researchers working on aflatoxin mitigation
strategies, as well as for those exploring the potential biological activities of anthraquinone
derivatives. This guide provides a comprehensive overview of the known physical and chemical
characteristics of averantin, detailed experimental protocols for its analysis, and a visualization
of its place in the aflatoxin biosynthetic pathway.

Physical Properties of Averantin

The physical properties of averantin have been characterized through various analytical
techniques. These properties are essential for its isolation, purification, and identification.
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Property Value Source
Molecular Formula C20H2007

Molecular Weight 372.4 g/mol

Appearance Solid

Melting Point 232°C

Solubility Soluble in Dimethyl Sulfoxide

(DMSO) and Ethyl Acetate

Storage Conditions

-20°C, protect from light, store

under desiccating conditions

Chemical and Spectroscopic Properties of Averantin

The chemical identity of averantin is confirmed through various spectroscopic methods that

provide insight into its molecular structure and functional groups.
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Property Data Source
1,3,6,8-tetrahydroxy-2-[(1S)-1-

IUPAC Name hydroxyhexyllanthracene-9,10-
dione

CAS Number 5803-62-3

UV-Vis Absorption Maxima (in
Ethanol)

222 nm (€ = 26,784), 262 nm
(¢ = 15,810), 298 nm (€ =
20,386), 315 nm (g = 22,022),
453 nm (¢ = 6,658)

Mass Spectrometry (MS)

Molecular ion (M*) at m/e 372,
with a significant peak at m/e
354 indicating loss of a water

molecule.

Nuclear Magnetic Resonance
(*H NMR) in D20-NaOD (3,
ppm)

1.00 (-CHs3), 1.40 (-(CH2)3-),
1.90 (-CH2-), 6.15 (H7), 6.80
(H5), 6.82 (H4)

Experimental Protocols
Isolation and Purification of Averantin from Aspergillus
parasiticus

This protocol is based on methods developed for isolating aflatoxin precursors from fungal
cultures.

e Fungal Culture: A mutant strain of Aspergillus parasiticus blocked in the aflatoxin pathway,
leading to the accumulation of averantin, is cultured in a suitable medium such as YES
(Yeast Extract Sucrose) broth. The culture is incubated at 28-30°C in static conditions for
several days.

» Extraction: The fungal mycelia are harvested by filtration and dried. The dried mycelia are
then extracted with a solvent in which averantin is soluble, such as ethyl acetate. The
extraction is typically performed multiple times to ensure a high yield.
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 Purification: The crude extract is concentrated under reduced pressure. The resulting residue
can be purified using column chromatography on silica gel. The column is eluted with a
solvent system, for example, a gradient of chloroform and methanol, to separate averantin
from other metabolites.

o Crystallization: The purified averantin fraction is concentrated, and the solid is recrystallized
from a suitable solvent to obtain pure crystals.

Spectroscopic Analysis

UV-Vis spectroscopy is used to determine the absorption spectrum of averantin, which is
characteristic of its chemical structure.

o Sample Preparation: A solution of purified averantin is prepared in a UV-transparent solvent,
such as ethanol, at a known concentration.

e Instrumentation: A dual-beam UV-Vis spectrophotometer is used. The instrument is first
calibrated with a blank solution (the solvent used to dissolve the averantin).

o Data Acquisition: The absorbance of the averantin solution is measured over a wavelength
range of typically 200-600 nm. The wavelengths of maximum absorbance (Amax) are
recorded.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
averantin molecule.

o Sample Preparation: A small amount of purified averantin is dissolved in a deuterated
solvent, such as deuterated dimethyl sulfoxide (DMSO-ds) or a D20-NaOD solution,
containing a reference standard like tetramethylsilane (TMS).

 Instrumentation: A high-field NMR spectrometer is used to acquire the proton (*H) and
carbon-13 (33C) NMR spectra.

o Data Acquisition and Analysis: The chemical shifts (8), coupling constants (J), and integration
of the signals are analyzed to elucidate the structure of the molecule.
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Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of
averantin.

o Sample Introduction: The purified averantin sample is introduced into the mass
spectrometer, often via direct infusion or coupled with a chromatographic system like HPLC.

« lonization: An appropriate ionization technique, such as electron ionization (El) or
electrospray ionization (ESI), is used to generate charged molecules.

e Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured by the mass
analyzer. The molecular ion peak confirms the molecular weight of averantin.

Aflatoxin B1 Biosynthesis Pathway

Averantin is a key intermediate in the complex biosynthetic pathway of aflatoxin B1. The
pathway involves a series of enzymatic conversions starting from acetate units. The simplified
sequence of key intermediates is shown below.

Norsolorinic Acid H Averantin H Averufanin H Averufin }—» Vet Zzlat'aetglaceml —>| Versicolorin A H Sterigmatocystin Aflatoxin B1

Click to download full resolution via product page
Caption: Simplified biosynthetic pathway of Aflatoxin B1 highlighting Averantin's position.

Experimental Workflow for Averantin Analysis

The general workflow for the isolation, purification, and characterization of averantin involves a
series of sequential experimental procedures.
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Caption: General experimental workflow for the analysis of Averantin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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